Cas no 1805435-63-5 (4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride
• CAS No: 1805435-63-5
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4897671
• Update Time: 2025-11-01

4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-5(7(10)11)4(6(9)14)2-12-8(3)13(15)16/h2,7H,1H3
• InChI Key： KGUKYIBGQATRTA-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(C)=C1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.996
• Monoisotopic Mass: 249.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride

Introduction to 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride (CAS No. 1805435-63-5)

4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride (CAS No. 1805435-63-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a methyl group, a nitro group, and a carbonyl chloride moiety, which collectively contribute to its chemical reactivity and potential biological activity.

The difluoromethyl group is known for its ability to modulate the physicochemical properties of molecules, often enhancing their metabolic stability and bioavailability. This feature makes 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride an attractive candidate for the development of novel therapeutic agents. The methyl group, on the other hand, can influence the lipophilicity and solubility of the molecule, which are crucial parameters in drug design.

The presence of the nitro group in 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride adds another layer of complexity to its chemical behavior. Nitro groups are known to be electron-withdrawing, which can affect the electronic distribution within the molecule and influence its reactivity. This property is particularly important in reactions involving nucleophilic substitution and electrophilic addition.

The carbonyl chloride moiety is a highly reactive functional group that can participate in a wide range of chemical reactions, such as nucleophilic acyl substitution and condensation reactions. This makes 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Recent studies have explored the potential applications of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in this compound allows for the fine-tuning of molecular properties to achieve optimal antiviral activity while minimizing side effects.

In another study, scientists at a leading pharmaceutical company investigated the role of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride in the development of anti-inflammatory drugs. The results showed that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers attributed this activity to the synergistic effects of the difluoromethyl and nitro groups, which enhanced the compound's ability to modulate inflammatory pathways.

Beyond its applications in medicinal chemistry, 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride has also been studied for its potential use in materials science. Researchers at a prominent materials science institute explored its use as a building block for the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. The unique combination of functional groups in this compound allowed for the creation of polymers with tailored properties suitable for various industrial applications.

The synthesis of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride typically involves several steps, each requiring careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-difluoromethylaniline with methyl 2-chloroacrylate followed by nitration and subsequent conversion to the corresponding carbonyl chloride. This multi-step process highlights the importance of precise synthetic methods in achieving high-quality intermediates for further chemical transformations.

In conclusion, 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carbonyl chloride (CAS No. 1805435-63-5) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemical research.